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Compound of Interest

Compound Name: Antitubercular agent-17

Cat. No.: B12400938

This document provides essential safety and logistical information for the handling and disposal
of potent antitubercular agents, herein referred to as "Antitubercular Agent-17," within a
laboratory setting. The following procedures are designed to minimize exposure risk to
researchers, scientists, and drug development professionals.

Hazard Assessment and Control

Antitubercular Agent-17 is a potent pharmaceutical compound. The primary routes of
exposure are inhalation of airborne particles and dermal contact. A thorough risk assessment
must be conducted before any handling of the material.

Occupational Exposure Limits (OELs) for Common Antitubercular Drugs:

Compound OEL (8-hour TWA) STEL (15-minute) Carcinogenicity
Isoniazid 0.1 mg/m3 Not Established IARC Group 2B
Rifampicin 0.5 mg/m3 Not Established Not Classified
Ethambutol 5 mg/m3 10 mg/m3 Not Classified
Pyrazinamide 10 mg/m3 Not Established Not Classified
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IARC: International Agency

for Research on Cancer. Data is representative and should be confirmed for specific agents.

Required Personal Protective Equipment (PPE)

The selection of PPE is critical to ensure operator safety. The following table outlines the

minimum required PPE for handling Antitubercular Agent-17.

Body Part

PPE Specification

Standard

Purpose

Respiratory

Full-face elastomeric
respirator with P100
(or FFP3) cartridges

NIOSH or EN 149

To prevent inhalation

of airborne particles.

Double-gloving: inner

To prevent dermal

Hands nitrile glove, outer ASTM D6319 absorption. Outer
nitrile or latex glove glove is removed first.
Chemical splash To protect eyes from
Eyes goggles or full-face ANSI z87.1 splashes and airborne
respirator particles.
Disposable, solid- To protect skin and
Body front, back-tying gown  AAMI Level 2 clothing from
with elastic cuffs contamination.
Disposable shoe To prevent tracking of
Feet covers over closed- N/A contamination outside

toe shoes

the work area.

Experimental Protocols: Donning and Doffing PPE

Donning Sequence:

e Hand Hygiene: Wash hands thoroughly with soap and water.

e Shoe Covers: Put on the first shoe cover, then the second.

 Inner Gloves: Don the first pair of nitrile gloves.
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o Gown: Put on the disposable gown, ensuring it is tied securely at the back.

o Respirator: Perform a seal check on the full-face respirator.

o Outer Gloves: Don the second pair of gloves, ensuring they go over the cuffs of the gown.
Doffing Sequence (to be performed in a designated area):

o Outer Gloves: Remove the outer pair of gloves, turning them inside out.

e Gown: Untie the gown and pull it away from the body, turning it inside out as it is removed.
o Hand Hygiene: Perform hand hygiene.

e Shoe Covers: Remove shoe covers.

o Respirator: Remove the full-face respirator.

¢ Inner Gloves: Remove the inner pair of gloves.

e Hand Hygiene: Wash hands thoroughly with soap and water.

Click to download full resolution via product page
Caption: PPE donning, work, and doffing workflow for handling potent compounds.

Disposal Plan

All disposable PPE and materials that have come into contact with Antitubercular Agent-17
are considered hazardous waste.

Disposal Workflow:
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Segregation: At the point of use, all contaminated waste must be placed in a designated,
labeled, and sealed hazardous waste container.

Container: The container must be a rigid, puncture-proof container with a secure lid.

Labeling: The container must be clearly labeled with "Hazardous Pharmaceutical Waste," the
name of the agent, and the date.

Storage: Store the sealed container in a designated, secure area away from general
laboratory traffic.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management
company in accordance with local, state, and federal regulations.

Contaminated Material
(PPE, consumables)

y

Place in Labeled
Hazardous Waste Container

:

Securely Seal Container

Store in Designated
Secure Area

l

Arrange for Certified
Hazardous Waste Disposal

:

Disposal Complete
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Caption: Step-by-step disposal plan for contaminated materials.

 To cite this document: BenchChem. [Standard Operating Procedure: Personal Protective
Equipment for Handling Potent Antitubercular Agents]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12400938#personal-protective-
equipment-for-handling-antitubercular-agent-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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